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Compound of Interest

Compound Name: Einecs 274-079-7

Cat. No.: B15189947

Chemical Identity:
e Einecs Number: 274-079-7
e CAS Number: 54112-23-1

o Chemical Name: N,N'-(methylenedi-p-phenylene)bis[hexahydro-2-oxo-1H-azepine-1-
carboxamide]

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes publicly available safety and toxicological information
for Einecs 274-079-7. Despite a comprehensive search of scientific literature and regulatory
databases, no detailed quantitative toxicological studies or specific experimental protocols
were found to be publicly available for this substance. The information presented is based on
classifications and general statements from chemical suppliers and databases.

Hazard Classification

Based on available information, Einecs 274-079-7 is consistently reported as not meeting the
criteria for hazardous classification under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS).

Multiple sources, including the European Chemicals Agency (ECHA) C&L Inventory, indicate
that this substance is not classified as hazardous.[1][2] Specifically, reports from 162
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companies to the ECHA C&L Inventory state that this chemical does not meet GHS hazard
criteria.[1] Chemical suppliers also list the substance with no hazard pictograms, signal words,
or hazard statements.[2]

Toxicological Data

A thorough search for quantitative toxicological data for Einecs 274-079-7 yielded no specific
results. The following is a summary of the unavailable data:

Acute Toxicity (Oral, Dermal, Inhalation): No LD50 or LC50 values were found.

e Skin Corrosion/Irritation: No data available.

o Serious Eye Damage/Irritation: No data available.

o Respiratory or Skin Sensitization: No data available.

o Germ Cell Mutagenicity: No genotoxicity data available.

o Carcinogenicity: No carcinogenicity studies were found.

o Reproductive Toxicity: No data on reproductive or developmental toxicity were found.

o Specific Target Organ Toxicity (Single and Repeated Exposure): No STOT data, including
NOAEL or LOAEL values, were found.

e Aspiration Hazard: No data available.

Table 1: Summary of Available Toxicological Data
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Endpoint Result

Acute Toxicity No data available
Skin Corrosion/Irritation No data available
Eye Damage/Irritation No data available
Sensitization No data available
Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available
STOT - Single Exposure No data available
STOT - Repeated Exposure No data available

Experimental Protocols

Due to the lack of publicly available toxicological studies, no experimental protocols for the
safety assessment of Einecs 274-079-7 can be provided.

Signaling Pathways and Experimental Workflows

No information was found regarding the mechanism of action, potential signaling pathways
affected by, or specific experimental workflows for the toxicological assessment of Einecs 274-
079-7. Therefore, no diagrams can be generated.

Conclusion

The publicly available information for Einecs 274-079-7 is limited to its non-hazardous
classification under GHS. There is a notable absence of detailed toxicological studies, including
quantitative data and experimental methodologies, in the public domain. For researchers,
scientists, and drug development professionals, this lack of data indicates that a
comprehensive toxicological assessment would be required for any application where human
or environmental exposure is anticipated. Any such assessment would need to be conducted
according to relevant international guidelines (e.g., OECD Test Guidelines).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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